5-(4-chlorobenzoyl)-4-hydroxy-6-(3-phenoxyphenyl)-4-(trifluoromethyl)tetrahydro-2(1H)-pyrimidinone

• IUPAC Name: 5-(4-chlorobenzoyl)-4-hydroxy-6-(3-phenoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C24H18ClF3N2O4/c25-16-11-9-14(10-12-16)21(31)19-20(29-22(32)30-23(19,33)24(26,27)28)15-5-4-8-18(13-15)34-17-6-2-1-3-7-17/h1-13,19-20,33H,(H2,29,30,32)
• InChI Key: RHFMOOIGEUEFAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C3C(C(NC(=O)N3)(C(F)(F)F)O)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H18ClF3N2O4
• Molecular Weight: 490.9 g/mol

Description

5-(4-Chlorobenzoyl)-4-hydroxy-6-(3-phenoxyphenyl)-4-(trifluoromethyl)tetrahydro-2(1H)-pyrimidinone is a tetrahydropyrimidinone derivative characterized by a trifluoromethyl group at the 4-position, a 4-chlorobenzoyl substituent at the 5-position, and a 3-phenoxyphenyl group at the 6-position. Its molecular formula is C₁₈H₁₃ClF₃N₃O₅, with a molecular weight of 468.76 g/mol .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations and Their Impacts

The structural uniqueness of this compound lies in its substitution pattern. Below is a comparison with closely related tetrahydropyrimidinone derivatives:

Compound	Substituents	Key Properties
Target Compound	5-(4-chlorobenzoyl), 6-(3-phenoxyphenyl), 4-(trifluoromethyl)	Molecular weight: 468.76 g/mol; No explicit mp or spectral data available.
4-Hydroxy-5-(4-methoxybenzoyl)-6-(4-nitrophenyl)-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one	5-(4-methoxybenzoyl), 6-(4-nitrophenyl)	mp 234–236°C; IR: 3429 cm⁻¹ (NH), 1710 cm⁻¹ (C=O); NMR: δ 3.80 (OCH₃)
4-Hydroxy-5-(4-methoxybenzoyl)-6-(4-chlorophenyl)-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one	5-(4-methoxybenzoyl), 6-(4-chlorophenyl)	mp 221–223°C; IR: 3456 cm⁻¹ (NH), 1685 cm⁻¹ (C=O); NMR: δ 3.82 (OCH₃)
5-Benzoyl-6-(4-fluorophenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one	5-benzoyl, 6-(4-fluorophenyl)	CAS: 483967-88-0; Synonyms: CCG-20231, STK822162
4-(4-Chlorophenyl)-6-hydroxy-5-(2-thienylcarbonyl)-6-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one	5-(2-thienylcarbonyl), 6-(4-chlorophenyl)	Crystal structure: R factor = 0.055; Monohydrate form; Single-crystal X-ray data

Key Observations :

• Aromatic Substituents : Replacement of benzoyl with thienylcarbonyl (e.g., ) introduces sulfur-containing heterocycles, which may influence π-π stacking interactions and bioavailability.
• Trifluoromethyl Group : A common feature in these compounds, this group enhances metabolic stability and lipophilicity, critical for drug design .

Spectral and Analytical Data

• IR Spectroscopy : Stretching frequencies for NH (3429–3456 cm⁻¹) and C=O (1672–1710 cm⁻¹) are consistent across derivatives .
• NMR : Methoxy groups (e.g., δ 3.80–3.82 in ) and aromatic proton environments (δ 6.75–8.03) highlight substituent-specific shifts .
• Melting Points : Derivatives with nitro groups (e.g., , mp 234°C) exhibit higher melting points than chlorophenyl analogs (mp 221°C), likely due to stronger intermolecular interactions .